Cas no 1458593-49-1 (2-methyl-5-nitro-2H-pyrazolo3,4-bpyridine)

• Product Name: 2-methyl-5-nitro-2H-pyrazolo3,4-bpyridine
• CAS No: 1458593-49-1
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• MDL: MFCD28155606
• CID: 5059076
• PubChem ID: 86207957
• Update Time: 2025-07-19

2-methyl-5-nitro-2H-pyrazolo3,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-nitro-2H-pyrazolo[3,4-b]pyridine
• STL415330
• 2-methyl-5-nitropyrazolo[3,4-b]pyridine
• 2-methyl-5-nitro-2H-pyrazolo3,4-bpyridine

• MDL： MFCD28155606
• Inchi： 1S/C7H6N4O2/c1-10-4-5-2-6(11(12)13)3-8-7(5)9-10/h2-4H,1H3
• InChI Key： YRLGRBFIJYZBRV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NC2C(C=1)=CN(C)N=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• XLogP3: 0.7
• Topological Polar Surface Area: 76.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 2-methyl-5-nitro-2H-pyrazolo3,4-bpyridine

Recent Advances in the Study of 2-Methyl-5-nitro-2H-pyrazolo[3,4-b]pyridine (CAS: 1458593-49-1)

The compound 2-methyl-5-nitro-2H-pyrazolo[3,4-b]pyridine (CAS: 1458593-49-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazolo[3,4-b]pyridine core, exhibits unique chemical properties that make it a promising candidate for various biomedical applications. Recent studies have focused on its synthesis, structural modifications, and potential therapeutic uses, particularly in the context of kinase inhibition and anti-inflammatory activity.

One of the key breakthroughs in the study of this compound is its role as a selective kinase inhibitor. Kinases are critical targets in the treatment of numerous diseases, including cancer and inflammatory disorders. Researchers have demonstrated that 2-methyl-5-nitro-2H-pyrazolo[3,4-b]pyridine can effectively inhibit specific kinases involved in cell signaling pathways, thereby offering a potential therapeutic avenue for targeted therapies. The compound's nitro group and pyrazole ring contribute to its binding affinity and selectivity, as evidenced by recent crystallographic studies.

In addition to its kinase inhibitory properties, this compound has also been investigated for its anti-inflammatory effects. Preclinical studies have shown that it can modulate the activity of key inflammatory mediators, such as cytokines and chemokines, suggesting its potential as a novel anti-inflammatory agent. These findings are particularly relevant for the development of treatments for chronic inflammatory conditions, where current therapies often fall short in terms of efficacy and safety.

The synthesis of 2-methyl-5-nitro-2H-pyrazolo[3,4-b]pyridine has also seen advancements, with researchers developing more efficient and scalable methods. Recent publications highlight the use of green chemistry principles to optimize the synthesis process, reducing the environmental impact while maintaining high yields and purity. These improvements are crucial for the compound's potential transition from laboratory research to industrial-scale production.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are exploring structural analogs and prodrug strategies to enhance its pharmacokinetic profile and therapeutic index.

In conclusion, 2-methyl-5-nitro-2H-pyrazolo[3,4-b]pyridine (CAS: 1458593-49-1) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its dual role as a kinase inhibitor and anti-inflammatory agent, coupled with advancements in synthesis methodologies, positions it as a valuable candidate for future drug development. Continued research efforts will be essential to unlock its full therapeutic potential and address existing challenges.